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An objective guide for researchers, scientists, and drug development professionals on the

emerging clinical data for the pembrolizumab biosimilar, ABP 234. This document details the

design of ongoing clinical trials and the established mechanism of action of its reference

product, Keytruda® (pembrolizumab).

Introduction

ABP 234 is an investigational monoclonal antibody being developed by Amgen as a biosimilar

to pembrolizumab (Keytruda®), a widely used cancer immunotherapy. Pembrolizumab is a

humanized IgG4-kappa monoclonal antibody that targets the programmed cell death protein 1

(PD-1) receptor. By blocking the interaction of PD-1 with its ligands, PD-L1 and PD-L2,

pembrolizumab releases the inhibition of the immune system, enabling T-cells to recognize and

attack cancer cells. ABP 234 is currently being evaluated in Phase 3 clinical trials to

demonstrate its similarity to pembrolizumab in terms of efficacy, safety, and pharmacokinetics

in the treatment of non-small cell lung cancer (NSCLC).

Due to the ongoing nature of the clinical trials for ABP 234, specific quantitative data on its

performance is not yet publicly available. The primary completion dates for the key studies are

anticipated in 2028. This guide, therefore, focuses on presenting the available information on

the clinical trial designs and the established signaling pathway of its reference product,

pembrolizumab.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1673883?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Clinical Trial Design
Two key Phase 3, randomized, double-blind clinical trials are underway to compare ABP 234

with pembrolizumab. The design and objectives of these studies are summarized in the tables

below.

Table 1: Clinical Trial Design for NCT06311721

Parameter Description

Official Title

A Randomized, Double-Blind Study to Compare

Efficacy, Pharmacokinetics, Safety, and

Immunogenicity Between ABP 234 and

Keytruda® (Pembrolizumab) in Subjects with

Advanced or Metastatic Non-squamous Non-

Small Cell Lung Cancer

Primary Objective
To compare the efficacy of ABP 234 with the

pembrolizumab reference product (Keytruda®)

Study Phase Phase 3

Patient Population

927 participants with advanced or metastatic

non-squamous NSCLC with no prior systemic

treatment for advanced disease

Interventions

- Experimental Arm: ABP 234 in combination

with platinum-based chemotherapy - Active

Comparator Arm: Pembrolizumab (US-licensed

Keytruda®) in combination with platinum-based

chemotherapy - Active Comparator Arm:

Pembrolizumab (EU-approved Keytruda®) in

combination with platinum-based chemotherapy

Primary Outcome Measures
- Objective Response (OR) based on RECIST

v1.1 - Area Under the Curve (AUC) of ABP 234

Table 2: Clinical Trial Design for NCT06430866
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Parameter Description

Official Title

A Randomized, Double-blind Study to Compare

the Pharmacokinetics Between ABP 234 and

Keytruda® (pembrolizumab) in Participants with

Early-stage Non-squamous Non-small Cell Lung

Cancer as Ad

To cite this document: BenchChem. [A Comparative Analysis of ABP 234, a Pembrolizumab
Biosimilar, in Clinical Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673883#statistical-analysis-of-ky-234-clinical-trial-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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